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Compound of Interest

Compound Name: tert-Butyl 2-bromoisobutyrate

Cat. No.: B108922

An In-depth Technical Guide to the Safe Handling of tert-Butyl 2-bromoisobutyrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-Butyl 2-
bromoisobutyrate (CAS No. 23877-12-5), a chemical intermediate commonly used in
laboratory and research settings. Adherence to these guidelines is crucial for ensuring personal
safety and minimizing environmental risk.

Chemical and Physical Properties

tert-Butyl 2-bromoisobutyrate is a colorless transparent liquid.[1] A summary of its key
physical and chemical properties is presented below.
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Property Value Reference
Molecular Formula C8H15BrO2 [21[3114]
Molecular Weight 223.11 g/mol [3]
Appearance Colorless transparent liquid [1]

- _ 175.5 °C at 760 mmHg; 37 °C
Boiling Point [31[5]

at 1 mmHg
Flash Point 66.8 °C (152.2 °F) [3]
_ 1.195-1.198 g/cm3 (20/20°C);

Density [1][3]

1.258 g/cm3

Refractive Index

1.4350-1.4380 @ 20°C

[1]

Vapor Pressure

1.15 mmHg at 25°C

[3]

Solubility

Soluble in Chloroform

[3]

Purity (GC)

296.0% to 99.0% min

[1]14]

Hazard Identification and Classification

This chemical is classified as hazardous.[6] The primary hazards are skin irritation, serious eye

damage, and respiratory irritation.[2][6] It is also a lachrymator, meaning it can cause tearing.[2]

GHS Classification:

o Skin Corrosion/Irritation: Category 2[6]

e Serious Eye Damage/Eye Irritation: Category 1[6]

e Specific target organ toxicity (single exposure), Respiratory system: Category 3[6]

Signal Word: Danger[6]

Hazard Statements:

e H315: Causes skin irritation.[5]
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o Causes serious eye damage.[2][6]

e May cause respiratory irritation.[2][6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and risk.

Handling:

Avoid all personal contact, including inhalation of vapors or mists.[7]
e Use only in a well-ventilated area or outdoors.[2][6]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[2][6]

e Wash hands and any exposed skin thoroughly after handling.[2][6]
e Do not eat, drink, or smoke when using this product.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[8]

Use non-sparking tools and take measures to prevent static discharge.[7][8]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][6]
o Store in a designated corrosives area.[9]

o Store locked up.[8]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical for safe handling.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08216~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2015:12:59~~tert-Butyl%202-bromoisobutyrate~~
https://www.fishersci.com/store/msds?partNumber=AAL08216&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08216~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2015:12:59~~tert-Butyl%202-bromoisobutyrate~~
https://www.fishersci.com/store/msds?partNumber=AAL08216&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4337_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08216~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2015:12:59~~tert-Butyl%202-bromoisobutyrate~~
https://www.fishersci.com/store/msds?partNumber=AAL08216&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08216~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2015:12:59~~tert-Butyl%202-bromoisobutyrate~~
https://www.fishersci.com/store/msds?partNumber=AAL08216&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08216~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2015:12:59~~tert-Butyl%202-bromoisobutyrate~~
https://www.fishersci.com/store/msds?partNumber=AAL08216&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4337_msds.pdf
https://www.tcichemicals.com/BE/en/sds/B0606_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4337_msds.pdf
https://www.tcichemicals.com/BE/en/sds/B0606_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08216~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2015:12:59~~tert-Butyl%202-bromoisobutyrate~~
https://www.fishersci.com/store/msds?partNumber=AAL08216&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13799~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2017:40:59~~tert-Butyl%202-bromobutyrate~~
https://www.tcichemicals.com/BE/en/sds/B0606_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Control

Recommendation

Reference

Engineering Controls

Use in a well-ventilated area. A
local exhaust ventilation
system is recommended,

especially for larger quantities.

[6]i8]

Eye/Face Protection

Wear chemical safety goggles
that comply with EN 166 or
OSHA's 29 CFR 1910.133

regulations.

[6]

Hand Protection

Wear protective gloves.

[2]

Skin and Body Protection

Wear long-sleeved clothing.

[2]

Respiratory Protection

Under normal use with
adequate ventilation, no
respiratory protection is
typically needed. For large-
scale use or in emergencies,
use a NIOSH/MSHA or
European Standard EN 136

approved respirator.

[2]

First-Aid Measures

In case of exposure, follow these first-aid procedures immediately.
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Exposure Route

First-Aid Procedure Reference

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing [2][6]
for at least 15 minutes.

Immediately call a POISON

CENTER or doctor.

Skin Contact

Take off contaminated clothing
immediately. Wash with plenty
of soap and water for at least
15 minutes. If skin irritation
: [2][6]
occurs, get medical
advice/attention. Wash
contaminated clothing before

reuse.

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. Call a POISON
CENTER or doctor if you feel

unwell. If not breathing, give

[2][6]

artificial respiration.

Ingestion

Clean mouth with water and

drink plenty of water afterward.

Do NOT induce vomiting. [6]1[8]
Immediately call a POISON

CENTER or doctor.

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Ensure adequate ventilation.[6] Wear appropriate personal protective

equipment.[7] Evacuate unnecessary personnel and control entry to the area.[8]
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e Environmental Precautions: Prevent the product from entering drains.[8]

e Containment and Cleanup: Absorb the spill with inert material such as vermiculite, sand, or
earth.[7] Collect the residue in a suitable, closed container for disposal.[6]

Toxicological Information

The toxicological properties of tert-Butyl 2-bromoisobutyrate have not been fully
investigated.[6] However, based on its classification, it is known to cause skin irritation, severe
eye damage, and respiratory irritation.[2][6] It is also a lachrymator.[2] No data is available on
carcinogenicity, germ cell mutagenicity, or reproductive toxicity.[2][6]

Experimental Protocols

No specific experimental studies on the safety and handling of tert-Butyl 2-bromoisobutyrate
were cited in the reviewed safety documents. The information provided in this guide is based
on established chemical safety principles and data from safety data sheets. A general
experimental protocol for the safe handling of this chemical involves:

» Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment to
identify potential hazards and determine the necessary control measures.

e Pre-Experiment Preparation:

o Ensure a calibrated and certified chemical fume hood is available and functioning
correctly.

o Assemble and inspect all necessary personal protective equipment (goggles, gloves, lab
coat).

o Locate the nearest safety shower, eyewash station, and fire extinguisher.
o Have appropriate spill cleanup materials readily available.
e Chemical Handling:

o Dispense the chemical within the fume hood.
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o Use appropriate, clean, and dry glassware.
o Avoid generating mists or vapors.

o Keep the container tightly closed when not in use.

o Post-Experiment Procedures:

Decontaminate all glassware and equipment that came into contact with the chemical.

[¢]

Dispose of waste chemical and contaminated materials in a properly labeled, sealed

[¢]

hazardous waste container.

[e]

Clean the work area thoroughly.

[e]

Wash hands before leaving the laboratory.

Visualizations

The following diagrams illustrate key safety workflows.
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Caption: Workflow for responding to a chemical spill.
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Caption: Decision workflow for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for tert-Butyl 2-
bromoisobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108922#safety-and-handling-precautions-for-tert-
butyl-2-bromoisobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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